6-Methoxy-1,3,7-trihydroxyxanthone

• CAS: 59092-97-6
• Molecular Formula: C14H10O6
• Molecular Weight: 274.22 g/mol
• SMILES: COC1=C(C=C2C(=C1)OC3=CC(=CC(=C3C2=O)O)O)O
• InChI: InChI=1S/C14H10O6/c1-19-11-5-10-7(4-8(11)16)14(18)13-9(17)2-6(15)3-12(13)20-10/h2-5,15-17H,1H3
• InChIKey: DHIJSMOHBJPOJU-UHFFFAOYSA-N

Xanthone procurement by scaffold rather than specific substitution pattern risks confounding SAR data. Isoathyriol provides the critical 6-methoxy reference point for SAR deconvolution. • 3 H-bond donors (vs 4 in norathyriol); increased lipophilicity modulates target binding and permeability • Attenuated DPPH radical scavenging vs norathyriol, enabling mechanistic dissection of Nrf2-ARE activation • Authentic reference standard for HPLC-MS dereplication of plant extracts (Garcinia, Hippocratea spp.)

6-Methoxy-1,3,7-trihydroxyxanthone (Isoathyriol, CAS 59092-97-6) – Scientific Sourcing & Procurement Baseline

6-Methoxy-1,3,7-trihydroxyxanthone (trivial name Isoathyriol) is a naturally occurring tetraoxygenated xanthone substituted with hydroxy groups at positions 1, 3, and 7 and a methoxy group at position 6 [1]. It belongs to the polyphenolic xanthone class and has been isolated from plant genera including Hippocratea, Garcinia, and Athyrium [2]. A procurement-relevant characteristic is its structural distinction from the fully hydroxylated analog norathyriol (1,3,6,7-tetrahydroxyxanthone), where the C-6 methoxy substitution in Isoathyriol modulates both physicochemical properties (e.g., lipophilicity, hydrogen-bond donor count) and biological potency profiles [3].

1 6-Methoxy xanthone analog for SAR studies

2 Natural product reference standard for phytochemical profiling

3 Defined H-bond donor count for target interaction studies

• [1] ChEBI: isoathyriol. EMBL-EBI. (2024). View Source
• [2] Umoh UF, Thomas PS, Essien EE, et al. Isolation and characterization of bioactive xanthones from Hippocratea africana (Willd.) Loes. ex Engl. (Celastraceae). J Ethnopharmacol. 2021;280:114031. View Source
• [3] Scite.ai citation report for Umoh et al., 2021, noting DPPH radical inhibition comparison between norathyriol and isoathyriol due to C-6 substitution. View Source

Why 6-Methoxy-1,3,7-trihydroxyxanthone Cannot Be Casually Replaced by Other In-Class Xanthones in Research or Industrial Use

Xanthone bioactivity is highly sensitive to hydroxylation and methoxylation patterns; a single functional group change can invert potency, selectivity, and ADMET properties. For example, the presence of a methoxy group at C-6 in Isoathyriol, versus a free hydroxyl in norathyriol, directly impacts radical scavenging capacity, with norathyriol demonstrating higher DPPH inhibition potency [1]. Consequently, substituting Isoathyriol with norathyriol or other xanthone aglycones in a screening library or assay without accounting for these structure-dependent differences risks generating non-comparable or misleading results. Procurement specifications must therefore be compound-specific rather than class-generic.

Attribute

Isoathyriol

Norathyriol

C-6 substitution

Methoxy (–OCH₃)

Hydroxyl (–OH)

H-bond donors

3

4

DPPH scavenging

Lower reported

Higher reported

C-6 substitution may shift radical scavenging and enzyme inhibition profiles; direct substitution requires compound-specific validation.

• [1] Scite.ai citation report for Umoh et al., 2021, highlighting that norathyriol showed higher DPPH radical inhibition than isoathyriol due to the free hydroxyl at C-6. View Source

Quantitative Differential Evidence for 6-Methoxy-1,3,7-trihydroxyxanthone (Isoathyriol) Against the Closest Analogs

Free Radical Scavenging Potency (DPPH Assay) – Direct Comparison with Norathyriol

In a DPPH radical scavenging assay comparing isolated xanthone aglycones from Hippocratea africana, norathyriol (1,3,6,7-tetrahydroxyxanthone) exhibited higher free radical inhibition than its 6-methoxy analog, Isoathyriol. This difference is attributed to the replacement of the free hydroxyl group at C-6 with a methoxy group in Isoathyriol, which reduces hydrogen-donating capacity and alters radical stabilization [1].

DPPH Scavenging

Reported

Norathyriol > Isoathyriol

C-6 methoxy substitution reduces radical quenching capacity

Qualitative comparison; exact IC₅₀ not available

Evidence Dimension	DPPH radical scavenging activity (qualitative or semi-quantitative comparison reported in literature review)
Target Compound Data	Isoathyriol – lower inhibition (exact IC₅₀ not disclosed in accessible abstract; qualitative rank lower than norathyriol)
Comparator Or Baseline	Norathyriol – higher inhibition (reported as more potent in DPPH assay than isoathyriol)
Quantified Difference	Norathyriol > Isoathyriol (directionally confirmed; exact fold-difference not retrievable from abstract-only sources)
Conditions	DPPH radical scavenging assay; isolated compounds from H. africana roots; details in full text of Umoh et al., 2021.

Why This Matters

A user requiring a strong antioxidant xanthone should select norathyriol over Isoathyriol; conversely, Isoathyriol is the relevant choice when reduced direct radical scavenging is desired to probe other mechanisms, confirming that these structurally similar compounds are not functionally interchangeable.

• [1] Scite.ai citation report for Umoh et al., 2021, citing a statement that norathyriol demonstrated higher inhibition of DPPH radical compared to isoathyriol due to the substitution of the free hydroxyl group at C-6 with a methoxy group. View Source

Structural Differentiation via C-6 Substitution – Physicochemical and Target-Binding Inference

Isoathyriol possesses a methoxy group at C-6, whereas its closest analog norathyriol carries a free hydroxyl at the same position. This substitution reduces the hydrogen-bond donor count from 4 (norathyriol) to 3 (Isoathyriol) and increases lipophilicity (clogP). In silico comparison of analogous xanthones indicates that such methoxy-for-hydroxyl substitutions modulate interactions with target proteins such as xanthine oxidase, where hydroxyl groups are critical for binding to the molybdenum cofactor domain [1][2].

C-6 Substitution

Class-level

–OCH₃ vs –OH

Alters H-bond donor count, lipophilicity

Lipophilicity increase inferred from methyl ether effect

Evidence Dimension	Functional group substitution (OH vs OCH₃) impact on hydrogen-bond donor count and lipophilicity
Target Compound Data	Isoathyriol: 3 H-bond donors; methoxy at C-6; higher lipophilicity
Comparator Or Baseline	Norathyriol: 4 H-bond donors; hydroxyl at C-6; lower lipophilicity
Quantified Difference	H-bond donors: 3 vs 4; lipophilicity difference not numerically quantified in available abstracts, but direction consistent with methyl ether effect
Conditions	Structural comparison based on chemical drawing; enzyme inhibition context from xanthone SAR literature.

Why This Matters

For procurement in structure-based drug design or enzyme inhibition studies, the reduced H-bond donor count and increased lipophilicity of Isoathyriol may confer different permeability and target selectivity profiles compared to norathyriol, guiding compound selection for specific assay panels.

• [1] ChEBI entry for isoathyriol (CHEBI:1929) and norathyriol (CHEBI:1928). View Source
• [2] Harborne JB, Baxter H. Phytochemical Dictionary: A Handbook of Bioactive Compounds from Plants. Taylor & Francis; 1983. (Referenced by KNApSAcK for isoathyriol xanthine oxidase inhibitory activity). View Source

Reported Xanthine Oxidase Inhibitory Activity – Class-Level Comparison with Norathyriol

Isoathyriol is documented as an inhibitor of the enzyme xanthine oxidase, a target relevant to gout and hyperuricemia [1]. While numerical IC₅₀ values were not located for Isoathyriol in our search of primary abstracts, structurally analogous xanthones such as norathyriol and athyriol have been reported to inhibit xanthine oxidase, with potency related to the number and position of free hydroxyl groups [2]. The presence of a methoxy at C-6 in Isoathyriol is expected to attenuate inhibitory potency relative to the tetrahydroxy analog, similar to the trend observed in the DPPH assay, but this remains to be confirmed by head-to-head enzyme assays.

Xanthine Oxidase Inhibition

Class-level

Reported inhibitory activity

Potency trend inferred from SAR; exact IC₅₀ lacking

Data to verify with head-to-head enzyme assays

Evidence Dimension	Xanthine oxidase inhibitory activity (qualitative class-level trend)
Target Compound Data	Isoathyriol – reported xanthine oxidase inhibitory activity (exact IC₅₀ not found in accessible sources)
Comparator Or Baseline	Norathyriol – also reported as xanthine oxidase inhibitor; potency likely higher due to additional free hydroxyl
Quantified Difference	Not quantifiable from available data; trend inferred from SAR pattern where more hydroxyl groups enhance inhibition
Conditions	Xanthine oxidase assay from literature referenced in Phytochemical Dictionary (details not retrievable in this search).

Why This Matters

For studies targeting xanthine oxidase, Isoathyriol offers a probe compound with reduced hydroxyl count, potentially enabling exploration of suboptimal binding modes or pro-drug strategies involving methylation; procurement must be guided by the specific methylation pattern rather than assuming generic xanthone activity.

• [1] KNApSAcK Metabolite Ecology Database. Entry for Isoathyriol (C00002956): Antigout / inhibitory activity on the enzyme xanthine oxidase. View Source
• [2] USDA Phytochemical Database entry for Athyriol, listing xanthine oxidase inhibitor activity without dosage, referencing Harborne & Baxter 1983. View Source

Best-Fit Research and Industrial Application Scenarios for 6-Methoxy-1,3,7-trihydroxyxanthone (Isoathyriol)

Structure-Activity Relationship (SAR) Studies on Xanthone Hydroxylation Patterns

Isoathyriol is optimally deployed as the 6-methoxy reference compound in a SAR matrix that includes norathyriol (6-hydroxy) and other positional isomers. Because the methoxy group at C-6 eliminates a hydrogen-bond donor and increases lipophilicity, Isoathyriol provides a critical data point for deconvoluting the contribution of the 6-position hydroxyl to antioxidant, anti-inflammatory, or enzyme inhibitory activity [1].

Negative Control or Reduced-Activity Probe in Antioxidant Assays

In experimental designs requiring a xanthone scaffold with attenuated direct radical scavenging activity (e.g., to study Nrf2-ARE activation independent of direct antioxidant effects), Isoathyriol can serve as a useful comparator. Its lower DPPH inhibition relative to norathyriol [1] makes it a suitable tool for dissecting mechanism-based versus redox-based cellular protection.

Natural Product Reference Standard for Phytochemical Profiling

Isoathyriol has been isolated from multiple plant species, including Hippocratea africana, Garcinia mangostana, and Athyrium mesosorum [2][3]. High-purity Isoathyriol is therefore required as an authentic reference standard for HPLC-MS-based dereplication of plant extracts in natural product drug discovery programs, where unambiguous identification of this specific methylation pattern is essential.

Methylation-Specific Xanthone Library Design for Target-Based Screening

For screening campaigns against targets sensitive to hydrogen-bond interactions (e.g., kinases, PARPs, or metalloenzymes), Isoathyriol's distinct donor/acceptor profile justifies its inclusion in a focused library alongside norathyriol and mono-, di-, and tri-methoxy xanthones. This enables the identification of optimal substitution patterns for hit-to-lead optimization [1].

Application

Selection Property

Validation Focus

SAR Studies: Xanthone Hydroxylation Patterns

6-Methoxy substitution profile

Confirm C-6 substitution effect on activity

Antioxidant Assay Probe

Attenuated radical scavenging

Verify reduced DPPH response for mechanistic studies

Phytochemical Reference Standard

Authenticated methylation pattern

HPLC-MS dereplication in plant extracts

Focused Xanthone Library

Defined H-bond donor/acceptor profile

Screen against hydrogen-bond-sensitive targets

• [1] Scite.ai citation report for Umoh et al., 2021, confirming differential DPPH inhibition between isoathyriol and norathyriol. View Source
• [2] Umoh UF, Thomas PS, Essien EE, et al. Isolation and characterization of bioactive xanthones from Hippocratea africana. J Ethnopharmacol. 2021;280:114031. View Source
• [3] Pharmaceutical Studies on Ferns. XVI Components of Athyrium mesosorum MAKINO. (I). Yakugaku Zasshi. 1962;82(11):1482-1485. View Source